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Compound of Interest

Compound Name: 2-Hexene

Cat. No.: B8810679 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides a comprehensive overview of the commercial sources, purity

levels, and analytical methodologies for 2-Hexene intended for laboratory use. The information

is curated to assist researchers in selecting the appropriate grade of 2-Hexene for their specific

applications and to provide a framework for its quality assessment.

Commercial Sources and Purity of 2-Hexene
2-Hexene is a crucial building block in organic synthesis and is commercially available from

several major chemical suppliers. It is typically offered as a mixture of cis and trans isomers or

as isolated isomers, with purities ranging from technical grade to high-purity grades suitable for

sensitive applications. The selection of a particular grade and isomer composition is critical and

application-dependent.

Below is a summary of commercially available 2-Hexene products from leading suppliers. This

table is intended to be a representative overview and not an exhaustive list. Researchers are

encouraged to consult the suppliers' websites for the most current product specifications and

availability.
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Supplier
Product
Description

Purity CAS Number

Sigma-Aldrich
2-Hexene (cis+trans),

technical grade
85% 592-43-8

cis-2-Hexene 95% 7688-21-3

trans-2-Hexene 97% 4050-45-7

Thermo Scientific
2-Hexene, cis + trans,

tech.
85% 592-43-8

cis-2-Hexene 96% 7688-21-3[1]

trans-2-Hexene 99% 4050-45-7[2]

TCI Chemicals
2-Hexene (cis- and

trans- mixture)
>98.0% (GC) 592-43-8

GFS Chemicals trans-2-Hexene 98% 4050-45-7[3]

Santa Cruz

Biotechnology
cis-2-Hexene 95% 7688-21-3[4]

trans-2-Hexene 97% 4050-45-7[5]

Note: The CAS number 592-43-8 refers to 2-Hexene without specifying the stereochemistry,

and it is often used for mixtures of the cis and trans isomers[6]. The CAS number for cis-2-
Hexene is 7688-21-3[7][8][9][10], and for trans-2-Hexene is 4050-45-7[5].

Experimental Protocol: Purity Determination of 2-
Hexene by Gas Chromatography (GC)
The purity of 2-Hexene and the relative abundance of its isomers are most commonly

determined by gas chromatography (GC), often coupled with a flame ionization detector (FID)

or a mass spectrometer (MS). Below is a detailed methodology for this analysis.

Objective
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To determine the purity of a 2-Hexene sample and quantify the ratio of cis and trans isomers

using gas chromatography with flame ionization detection (GC-FID).

Materials and Equipment
Reagents:

2-Hexene sample (unknown purity)

High-purity hexane or another suitable volatile organic solvent (for dilution)

Reference standards of cis-2-Hexene and trans-2-Hexene (high purity)

Equipment:

Gas chromatograph equipped with a flame ionization detector (FID)

Capillary GC column (e.g., DB-1, HP-5, or similar nonpolar column)

Autosampler or manual syringe for injection

Vials with septa

Data acquisition and processing software

Sample Preparation
Standard Preparation:

Prepare individual stock solutions of the cis- and trans-2-Hexene reference standards in

hexane at a concentration of approximately 1000 ppm.

Prepare a mixed standard solution containing both cis- and trans-2-Hexene at a known

concentration ratio.

Sample Preparation:

Accurately weigh a known amount of the 2-Hexene sample and dilute it with hexane to a

final concentration within the linear range of the detector (typically in the range of 100-
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1000 ppm). For volatile samples like 2-Hexene, headspace analysis can also be

employed.

GC-FID Instrumentation and Conditions
Column: 30 m x 0.25 mm ID x 0.25 µm film thickness, nonpolar stationary phase.

Carrier Gas: Helium or Hydrogen, at a constant flow rate (e.g., 1 mL/min).

Injector Temperature: 250 °C.

Injection Volume: 1 µL.

Split Ratio: 50:1 (can be adjusted based on sample concentration).

Oven Temperature Program:

Initial temperature: 40 °C, hold for 5 minutes.

Ramp: Increase to 150 °C at a rate of 10 °C/min.

Final hold: Hold at 150 °C for 2 minutes.

Detector Temperature: 280 °C.

Data Acquisition: Collect data for the entire run time.

Analysis
Inject the mixed standard solution to determine the retention times for cis- and trans-2-
Hexene.

Inject the prepared sample solution.

Identify the peaks in the sample chromatogram by comparing their retention times with those

of the standards.

Integrate the area of each peak in the chromatogram.
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Calculate the percentage purity and the isomer ratio using the peak areas. For the highest

accuracy, a response factor for each isomer should be determined using the standards.

Data Interpretation
The purity of the 2-Hexene sample is calculated as the percentage of the area of the 2-Hexene
isomer peaks relative to the total area of all peaks in the chromatogram. The isomer ratio is

determined by the relative percentage of the cis and trans isomer peak areas.

Visualizations
Logical Relationship of 2-Hexene Grades and
Applications
The following diagram illustrates the relationship between the different commercial grades of 2-
Hexene and their typical applications in a research and development setting.

Figure 1. Application-Based Selection of 2-Hexene Grades
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Figure 1. Application-Based Selection of 2-Hexene Grades

Experimental Workflow for Purity Determination
This diagram outlines the sequential steps involved in the purity analysis of a 2-Hexene sample

using Gas Chromatography.
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Figure 2. Workflow for GC-Based Purity Analysis of 2-Hexene
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Figure 2. Workflow for GC-Based Purity Analysis of 2-Hexene
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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